Acid Brown 402

Specification

• CAS No.: 127830-16-4
• Molecular Formula: C19H18ClNO2
• Molecular Weight: 0

Introduction

Acid Brown 402, also known as Acid Red 2G, is an acid dye used primarily in the textile industry for dyeing and printing various fibers such as cotton, linen, and silk. Its chemical structure includes acid groups, making it acidic in aqueous solutions. This compound is identified by the CAS number 127830-16-4 and is classified under the category of azo dyes, specifically as a 1:2 metal complex.

Applications in the Textile Industry

Acid Brown 402 is widely used in the textile industry due to its ability to bind strongly with fibers through ion exchange, enhancing color fastness and providing a vibrant dyeing effect. It is suitable for dyeing wool, silk, cotton, and other materials, making it versatile for various textile applications.

Safety and Handling

Handling Acid Brown 402 requires caution due to its toxic nature. It is essential to avoid direct contact with skin, eyes, and mouth. Protective gear such as gloves, goggles, and masks should be worn, and the dye should be stored in a dry, well-ventilated area away from heat sources and strong oxidants or alkalis.

Safety Precautions

• Toxicity: Avoid direct contact with skin, eyes, and mouth.

• Storage: Store in a dry, ventilated area.

• Handling: Use protective gear and ensure good ventilation.

• Chemical Compatibility: Avoid mixing with strong oxidants or alkalis.

Suppliers and Availability

Acid Brown 402 is available from several suppliers globally, including companies based in India and China. Suppliers like Hangzhou Xiasha Hengsheng (Sunshine) Chemicals Co., Ltd. and Hefei TNJ Chemical Industry Co., Ltd. offer this dye for various industrial applications.